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Compound of Interest

Compound Name: 3-Undecanol, (S)-

Cat. No.: B15091109 Get Quote

This technical guide provides a summary of the available data on the physical properties of 3-

undecanol, with a focus on its boiling and melting points. This information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Note: Specific experimental data for the enantiomerically pure (S)-3-Undecanol are not readily

available in the public domain. The data presented here pertains to 3-undecanol, and it is

important to note that while the physical properties of enantiomers are generally identical,

experimental verification for (S)-3-Undecanol is recommended.

Quantitative Data Summary
The physical properties of 3-undecanol are summarized in the table below. These values have

been compiled from various chemical databases and supplier information.

Physical Property Value Notes

Boiling Point 229-230 °C At 760 mmHg (estimated)[1]

132 °C At 13 mmHg[1]

229.7 °C At 760 mmHg[2]

Melting Point 11.58 °C Estimated[2]
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Experimental Protocols
Detailed experimental protocols for the determination of the boiling and melting points of (S)-3-

Undecanol are not available in the cited literature. However, standard laboratory procedures for

these determinations are described below.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid can be determined using a simple distillation apparatus.

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer

Condenser

Receiving flask

Heating mantle or oil bath

Thermometer

Boiling chips

Procedure:

The liquid sample (3-undecanol) is placed in the round-bottom flask along with a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer is positioned in the distillation

head such that the top of the thermometer bulb is level with the bottom of the side-arm

leading to the condenser.

The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the

thermometer will increase.
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The temperature at which the vapor and liquid are in equilibrium is recorded. This is

observed as a stable temperature reading on the thermometer while the liquid is actively

distilling and condensing into the receiving flask. This stable temperature is the boiling point

of the liquid at the recorded atmospheric pressure.

Determination of Melting Point (Capillary Method)

The melting point of a solid (or a low-melting liquid like 3-undecanol, which would need to be

solidified first) can be determined using a melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Sample of the substance

Procedure:

A small amount of the solidified 3-undecanol is introduced into a capillary tube. The tube is

tapped gently to pack the sample at the bottom.

The capillary tube is placed in the melting point apparatus alongside a thermometer.

The apparatus is heated slowly and steadily.

The temperature at which the substance first begins to melt (the appearance of the first liquid

droplet) and the temperature at which the substance is completely molten are recorded. This

range is the melting point of the substance. For a pure substance, this range is typically

narrow.

Logical Relationships and Signaling Pathways
There is no information available in the provided search results to suggest any known signaling

pathways or complex logical relationships directly involving (S)-3-Undecanol that would
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necessitate a visual diagram for clarification within the context of its physical properties.

Therefore, a Graphviz diagram has not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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